N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H23N3O3/c1-17-6-8-18(9-7-17)11-15(19)16-13-5-4-12(20-2)10-14(13)21-3/h4-5,10H,6-9,11H2,1-3H3,(H,16,19)
• InChI Key: XJOFZDAXLAFLGS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide, also known as DMXAA, is a synthetic compound that has been of interest to researchers due to its potential use in cancer treatment. DMXAA was first synthesized in 1998 and has since been studied extensively for its anti-tumor properties.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide is not fully understood. However, it is believed to work by activating the immune system to attack cancer cells. N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide has been shown to stimulate the production of cytokines, which are important signaling molecules in the immune system.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which is involved in the regulation of blood flow and inflammation. N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide has also been shown to increase the production of reactive oxygen species, which can induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide is that it has been shown to be effective against a wide range of cancer cell types. However, one limitation is that it has been shown to be less effective in certain types of cancer, such as breast cancer.

Future Directions

There are a number of future directions for research on N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide. One area of research is the development of new formulations of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide that can be more easily administered to patients. Another area of research is the development of new combination therapies that can enhance the effectiveness of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide. Finally, further research is needed to better understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide and to identify new targets for cancer treatment.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,4-dimethoxybenzaldehyde with methylamine, followed by the reaction of the resulting imine with 4-methylpiperazine. The final step involves the reaction of the resulting compound with acetic anhydride to produce N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide has been studied extensively for its anti-tumor properties. It has been shown to induce tumor necrosis and inhibit angiogenesis, which are important processes in cancer growth and metastasis. N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)acetamide has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.